Cas no 1344485-03-5 ((R)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL)

• Product Name: (R)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL
• CAS No: 1344485-03-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5581514
• PubChem ID: 130678877
• Update Time: 2023-08-10

(R)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-2-(ISOQUINOLIN-8-YL)ETHANOL
• 8-Isoquinolineethanol, β-amino-, (βR)-
• 1344485-03-5
• N14922

• Inchi： 1S/C11H12N2O/c12-11(7-14)9-3-1-2-8-4-5-13-6-10(8)9/h1-6,11,14H,7,12H2/t11-/m0/s1
• InChI Key： UNBNAXHRHJRJFW-NSHDSACASA-N
• SMILES： OC[C@@H](C1C=CC=C2C=CN=CC=12)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 424.5±30.0 °C(Predicted)
• pka: 12.35±0.10(Predicted)